Cas no 58177-77-8 (N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester)

N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester is a protected derivative of alanine, commonly used in peptide synthesis and organic chemistry applications. The tert-butoxycarbonyl (Boc) group provides effective amine protection, while the tert-butyl ester moiety enhances solubility and stability under various reaction conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard deprotection protocols. Its high purity and well-defined reactivity make it a reliable intermediate for constructing complex peptides and modified amino acid derivatives. The Boc and tert-butyl protecting groups can be selectively removed under mild acidic conditions, ensuring minimal side reactions during synthetic processes.
N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester structure
58177-77-8 structure
Product Name:N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester
CAS No:58177-77-8
MF:C12H23NO4
MW:245.315324068069
CID:948125
PubChem ID:14103847
Update Time:2025-05-27

N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • boc-ala-otbu
    • BOC-L-ALANINE T-BUTYL ESTER
    • Boc-L-alanin-tert-butylester
    • N-tert-butoxycarbonyl-L-alanine tert-butyl ester
    • tert-butyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
    • tert-Butyl (tert-butoxycarbonyl)-L-alaninate
    • (S)-tert-butyl 2-(tert-butoxycarbonylamino)propanoate
    • N-Boc-L-alanine tert-butyl ester
    • AKOS017547751
    • SCHEMBL23849248
    • 108811-48-9
    • 58177-77-8
    • N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester
    • Inchi: 1S/C12H23NO4/c1-8(9(14)16-11(2,3)4)13-10(15)17-12(5,6)7/h8H,1-7H3,(H,13,15)/t8-/m0/s1
    • InChI Key: QIARYQWAMYNMRX-QMMMGPOBSA-N
    • SMILES: O(C([C@H](C)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 245.16300
  • Monoisotopic Mass: 245.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 317.3±25.0 °C at 760 mmHg
  • Flash Point: 145.7±23.2 °C
  • PSA: 64.63000
  • LogP: 2.63220
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

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N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester Production Method

N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester Suppliers

Amadis Chemical Company Limited
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(CAS:58177-77-8)N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester
Order Number:A851134
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:34
Price ($):178.0
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Additional information on N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester

Recent Advances in the Application of N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester (CAS: 58177-77-8) in Chemical Biology and Pharmaceutical Research

N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester (CAS: 58177-77-8) is a crucial intermediate in the synthesis of peptides and other bioactive molecules. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester as a key building block in the synthesis of protease inhibitors. The study revealed that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease, suggesting its potential role in the development of antiviral therapies. The researchers employed a combination of molecular docking and in vitro assays to validate their findings, providing a robust foundation for further preclinical studies.

Another significant development was reported in the European Journal of Organic Chemistry, where scientists explored the use of N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester in the asymmetric synthesis of β-amino acids. The study showcased a highly efficient and enantioselective method for producing these amino acids, which are essential components of many biologically active peptides. The researchers achieved excellent yields and stereoselectivity, underscoring the compound's versatility in synthetic chemistry.

Recent advancements in chemical biology have also leveraged N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester for the development of targeted drug delivery systems. A 2024 study in ACS Chemical Biology described the incorporation of this compound into peptide-based nanoparticles designed for selective delivery of anticancer agents to tumor tissues. The nanoparticles demonstrated enhanced stability and bioavailability, along with reduced off-target effects, highlighting the compound's potential in improving therapeutic outcomes.

In addition to its synthetic and therapeutic applications, N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester has been investigated for its role in neurodegenerative disease research. A recent publication in Neurochemical Research detailed its use in the synthesis of neuroprotective peptides that target amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study reported significant reductions in amyloid-beta plaque formation in vitro, suggesting a promising avenue for future drug development.

Overall, the latest research underscores the multifaceted utility of N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester (CAS: 58177-77-8) in chemical biology and pharmaceutical sciences. Its applications span from synthetic chemistry to drug discovery, offering valuable insights for researchers aiming to develop next-generation therapeutics. Continued exploration of this compound and its derivatives is expected to yield further breakthroughs in the coming years.

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Amadis Chemical Company Limited
(CAS:58177-77-8)N-(tert-Butoxycarbonyl)alanine tert-Butyl Ester
A851134
Purity:99%
Quantity:1g
Price ($):178.0
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